2-methyl-6-(trifluoromethoxy)-1H-indole

• IUPAC Name: 2-methyl-6-(trifluoromethoxy)-1H-indole
• InChI: InChI=1S/C10H8F3NO/c1-6-4-7-2-3-8(5-9(7)14-6)15-10(11,12)13/h2-5,14H,1H3
• InChI Key: RRLOHUDUPRNMML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1)C=C(C=C2)OC(F)(F)F
• Molecular Formula: C10H8F3NO
• DSSTOX Substance ID: DTXSID30479386
• Molecular Weight: 215.17 g/mol
• CAS RN: 57330-49-1

Description

• 2-Methyl-6-(trifluoromethoxy)-1H-indole is a chemical compound with the molecular formula C₁₁H₈F₃NO .


• It belongs to the nitroimidazole class of compounds.


• The structure of 2-methyl-6-(trifluoromethoxy)-1H-indole is as follows:
  

Synthesis Analysis

• The synthesis of this compound involves specific chemical reactions, which are detailed in relevant research papers.

Molecular Structure Analysis

• The compound consists of an indole ring with a trifluoromethoxy group at the 6-position and a methyl group at the 2-position.

Chemical Reactions Analysis

• The compound can undergo various reactions, including nitration , reduction , and substitution reactions.

Physical And Chemical Properties Analysis

• Molecular weight: 191.15 g/mol


• Formula: C₈H₈F₃NO


• Purity: Min. 95%

Scientific Research Applications

• Trifluoromethyl Group-Containing Drugs

  • Field : Medicinal Chemistry
  • Application : Trifluoromethyl groups, such as the one in “2-methyl-6-(trifluoromethoxy)-1H-indole”, are found in many FDA-approved drugs. They can enhance the pharmacological activities of these drugs.
  • Methods : The trifluoromethyl group is incorporated into the drug molecules during their synthesis. The specific methods would depend on the particular synthesis pathway being used.
  • Results : The incorporation of the trifluoromethyl group can significantly affect the growth of pharmaceutical compounds, making up more than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA).

• Synthesis of Complex Molecules

  • Field : Organic Chemistry
  • Application : This compound can be used in the synthesis of more complex molecules. For example, it can be used to synthesize "®-2-Methyl-6-nitro-2-((4-(4-(4-(trifluoromethoxy)phenoxy)piperidin-1-yl)phenoxy)methyl)-2,3-dihydroimidazo[2,1-b]oxazole".
  • Methods : The specific methods of application or experimental procedures would depend on the particular synthesis pathway being used.
  • Results : The outcome of using this compound in the synthesis would be the successful creation of the target complex molecule.

• Proteomics Research

  • Field : Proteomics
  • Application : “2-methyl-6-(trifluoromethoxy)quinoline-3-carboxylic acid”, a compound similar to “2-methyl-6-(trifluoromethoxy)-1H-indole”, is used in proteomics research.
  • Methods : The specific methods of application or experimental procedures would depend on the particular research being conducted.
  • Results : The results or outcomes obtained would depend on the specific research goals.

• Synthesis of Fluorine-Containing Drugs

  • Field : Medicinal Chemistry
  • Application : This compound could potentially be used in the synthesis of fluorine-containing drugs. Fluorine or fluorine-containing functional groups are found in many FDA-approved drugs and exhibit numerous pharmacological activities.
  • Methods : The specific methods of application or experimental procedures would depend on the particular synthesis pathway being used.
  • Results : The outcome of using this compound in the synthesis would be the successful creation of the target drug molecule.

• Synthesis of Benzo[d]thiazole Derivatives

  • Field : Organic Chemistry
  • Application : “2-methyl-6-(trifluoromethoxy)benzo[d]thiazole”, a compound similar to “2-methyl-6-(trifluoromethoxy)-1H-indole”, could potentially be used in the synthesis of benzo[d]thiazole derivatives.
  • Methods : The specific methods of application or experimental procedures would depend on the particular synthesis pathway being used.
  • Results : The outcome of using this compound in the synthesis would be the successful creation of the target benzo[d]thiazole derivative.

Safety And Hazards

• Safety data sheets should be consulted for specific safety information.

Future Directions

• Further research is needed to explore its potential applications and optimize its use.

Citations

Discovery of (2R)-2-(3-{3-[(4-Methoxyphenyl)carbonyl]-2-methyl-6-(trifluoromethoxy)-1H-indol-1-yl}phenoxy)butanoic Acid (MK-0533): A Novel Selective Peroxisome …

JJ Acton III, TE Akiyama, CH Chang… - Journal of medicinal …, 2009 - ACS Publications

Peroxisome proliferator-activated receptor gamma (PPARγ) agonists are used to treat type 2 diabetes mellitus (T2DM). Widespread use of PPARγ agonists has been prevented due to …

Number of citations: 67 pubs.acs.org

Discovery of a peroxisome proliferator activated receptor γ (PPARγ) modulator with balanced PPARα activity for the treatment of type 2 diabetes and dyslipidemia

W Liu, K Liu, HB Wood, ME McCann… - Journal of medicinal …, 2009 - ACS Publications

… A suspension of 3-(4-chlorobenzoyl)-2-methyl-6-trifluoromethoxy-1H-indole (8) (2.5 g, 6.9 mmol), 3-methoxybenzyl bromide (1.4 g, 6.9 mmol), and cesium carbonate (Cs 2 CO 3 , 5.5 g, …

Number of citations: 38 pubs.acs.org

Practical, highly convergent, asymmetric synthesis of a selective PPARγ modulator

PE Maligres, GR Humphrey, JF Marcoux… - … Process Research & …, 2009 - ACS Publications

A practical, highly convergent, asymmetric synthesis of a selective PPARγ modulator 1 is described. The inhibitor contains two key components, a 6-trifluoromethoxy-3-acylindole (6) …

Number of citations: 32 pubs.acs.org

A highly active catalyst for the reductive cyclization of ortho-nitrostyrenes under mild conditions

IW Davies, JH Smitrovich, R Sidler, C Qu, V Gresham… - Tetrahedron, 2005 - Elsevier

A mild and efficient method for the palladium-catalyzed reductive cyclization of ortho-nitrostyrenes to afford indoles is reported. Treatment of ortho-nitrostyrenes with 0.1mol% palladium (…

Number of citations: 113 www.sciencedirect.com